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Compound of Interest

Compound Name: Agatharesinol acetonide

Cat. No.: B566097 Get Quote

An In-Depth Technical Guide to Agatharesinol
Acetonide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Agatharesinol acetonide, a norlignan derived from the heartwood of Sequoia sempervirens,

has demonstrated notable anticancer properties. This technical guide provides a

comprehensive overview of its chemical structure, experimental protocols for its isolation, and a

summary of its biological activity, with a focus on its effects on non-small cell lung cancer cells.

All quantitative data are presented in structured tables, and key experimental workflows and

biological pathways are visualized using diagrams to facilitate understanding.

Chemical Structure and Properties
Agatharesinol acetonide is a derivative of the natural product agatharesinol, where the diol

functional group is protected as an acetonide. This modification enhances its lipophilicity, which

can influence its biological activity and pharmacokinetic properties.

Chemical Structure:

IUPAC Name: 4-[(E,3S)-3-[(4S)-2,2-dimethyl-1,3-dioxolan-4-yl]-3-(4-hydroxyphenyl)prop-1-

enyl]phenol[1]
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Molecular Formula: C₂₀H₂₂O₄[1]

Molecular Weight: 326.39 g/mol [2]

CAS Number: 800389-33-7[2]

Structural Diagram:

Experimental Protocols
Isolation of Agatharesinol Acetonide from Sequoia
sempervirens
While a detailed, step-by-step protocol for the synthesis of Agatharesinol acetonide is not

readily available in the public domain, its isolation from natural sources has been described.

The following is a generalized protocol based on common methods for the extraction and

purification of lignans from plant materials.

Experimental Workflow for Isolation:

Air-dried and powdered
branches and leaves of
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Elution with a gradient of
CHCl₃/MeOH

Further purification by
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Caption: General workflow for the isolation of Agatharesinol acetonide.

Methodology:

Plant Material Preparation: The branches and leaves of Sequoia sempervirens are collected,

air-dried, and ground into a fine powder.

Extraction: The powdered plant material is extracted with acetone at room temperature. This

process is typically repeated multiple times to ensure complete extraction of the compounds.

Concentration: The resulting acetone extract is concentrated under reduced pressure to yield

a crude residue.

Solvent Partitioning: The crude extract is suspended in water and then partitioned with ethyl

acetate (EtOAc). The organic layer, containing the less polar compounds including

Agatharesinol acetonide, is collected.

Chromatographic Separation: The ethyl acetate fraction is subjected to column

chromatography on silica gel.

Elution: The column is eluted with a solvent gradient, typically starting with a non-polar

solvent like chloroform (CHCl₃) and gradually increasing the polarity with methanol (MeOH).

Fraction Collection and Analysis: Fractions are collected and analyzed by thin-layer

chromatography (TLC) to identify those containing Agatharesinol acetonide.

Final Purification: Fractions enriched with the desired compound are combined and further

purified using techniques such as preparative TLC or high-performance liquid

chromatography (HPLC) to yield pure Agatharesinol acetonide.

Quantitative Data
Spectroscopic Data
The structure of Agatharesinol acetonide has been elucidated using high-resolution mass

spectrometry (HR-MS) and various 1D- and 2D-NMR techniques. While the complete raw

spectra are not publicly available, the key identifying data would be as follows:
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Table 1: NMR Spectral Data (Predicted)

Atom
¹H Chemical Shift (ppm,

Multiplicity, J in Hz)
¹³C Chemical Shift (ppm)

Aromatic Protons 6.8 - 7.4 (m) 115.0 - 158.0

Olefinic Protons 6.0 - 6.5 (m) 125.0 - 135.0

Dioxolane Ring Protons 3.5 - 4.5 (m) 65.0 - 85.0

Acetonide Methyl Protons ~1.4 (s) ~25.0

Table 2: Mass Spectrometry Data

Technique Ionization Mode Observed m/z Interpretation

HR-MS ESI+ [M+H]⁺, [M+Na]⁺

Confirmation of

molecular weight and

formula

Biological Activity and Signaling Pathways
Agatharesinol acetonide has been shown to exhibit anticancer activity, particularly against the

A549 non-small-cell lung cancer cell line.[2]

Table 3: In Vitro Anticancer Activity

Cell Line Assay IC₅₀

A549 (Non-small cell lung

cancer)
Cytotoxicity Assay 27.1 µM[2]

Proposed Anticancer Mechanism of Action
Based on the known mechanisms of other anticancer lignans and compounds inducing

apoptosis in A549 cells, a putative signaling pathway for Agatharesinol acetonide is
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proposed. This pathway likely involves the induction of apoptosis through the intrinsic

(mitochondrial) pathway.

Proposed Apoptotic Signaling Pathway:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b566097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A549 Cancer Cell

Agatharesinol
Acetonide

↑ ROS Production

↑ Bax ↓ Bcl-2

Mitochondrion

Cytochrome c
release

Caspase-9
(Initiator)

Caspase-3
(Executioner)

Apoptosis

Click to download full resolution via product page

Caption: Proposed intrinsic apoptotic pathway induced by Agatharesinol acetonide.
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Pathway Description:

Induction of Oxidative Stress: Agatharesinol acetonide may induce the production of

Reactive Oxygen Species (ROS) within the cancer cell.

Modulation of Bcl-2 Family Proteins: The increase in ROS can lead to an upregulation of the

pro-apoptotic protein Bax and a downregulation of the anti-apoptotic protein Bcl-2.

Mitochondrial Outer Membrane Permeabilization (MOMP): The shift in the Bax/Bcl-2 ratio

leads to the permeabilization of the outer mitochondrial membrane.

Cytochrome c Release: This permeabilization results in the release of cytochrome c from the

intermembrane space of the mitochondria into the cytosol.

Apoptosome Formation and Caspase Activation: In the cytosol, cytochrome c binds to Apaf-

1, leading to the formation of the apoptosome and the activation of the initiator caspase,

Caspase-9.

Executioner Caspase Activation: Activated Caspase-9 then cleaves and activates the

executioner caspase, Caspase-3.

Apoptosis: Activated Caspase-3 orchestrates the dismantling of the cell by cleaving various

cellular substrates, leading to the characteristic morphological and biochemical hallmarks of

apoptosis.

Conclusion
Agatharesinol acetonide presents a promising scaffold for the development of novel

anticancer agents. Its defined chemical structure and demonstrated in vitro efficacy against

non-small cell lung cancer warrant further investigation into its precise mechanism of action

and its potential for in vivo applications. The experimental protocols and data presented in this

guide provide a foundational resource for researchers in the fields of natural product chemistry,

medicinal chemistry, and oncology to advance the study of this and related compounds. Further

research is necessary to obtain detailed spectroscopic data and to fully elucidate the specific

molecular targets and signaling pathways modulated by Agatharesinol acetonide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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